Cas no 2549004-13-7 (N-1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl-N-methylmethanesulfonamide)
N-1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl-N-methylmethanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonamide, N-[1-(5-fluoro-4-pyrimidinyl)-3-pyrrolidinyl]-N-methyl-
- N-1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl-N-methylmethanesulfonamide
-
- Inchi: 1S/C10H15FN4O2S/c1-14(18(2,16)17)8-3-4-15(6-8)10-9(11)5-12-7-13-10/h5,7-8H,3-4,6H2,1-2H3
- InChI Key: SAGXRVSLGURRPA-UHFFFAOYSA-N
- SMILES: FC1=CN=CN=C1N1CCC(N(C)S(=O)(=O)C)C1
N-1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl-N-methylmethanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6788-9188-2μmol |
N-[1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide |
2549004-13-7 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6788-9188-5μmol |
N-[1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide |
2549004-13-7 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6788-9188-10μmol |
N-[1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide |
2549004-13-7 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6788-9188-20μmol |
N-[1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide |
2549004-13-7 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6788-9188-1mg |
N-[1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide |
2549004-13-7 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6788-9188-2mg |
N-[1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide |
2549004-13-7 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6788-9188-3mg |
N-[1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide |
2549004-13-7 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6788-9188-4mg |
N-[1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide |
2549004-13-7 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6788-9188-5mg |
N-[1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide |
2549004-13-7 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6788-9188-10mg |
N-[1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide |
2549004-13-7 | 10mg |
$118.5 | 2023-09-07 |
N-1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl-N-methylmethanesulfonamide Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on N-1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl-N-methylmethanesulfonamide
Comprehensive Overview of N-1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl-N-methylmethanesulfonamide (CAS No. 2549004-13-7)
N-1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl-N-methylmethanesulfonamide (CAS No. 2549004-13-7) is a fluorinated pyrimidine derivative with significant potential in pharmaceutical research and development. This compound belongs to a class of molecules that have garnered attention due to their unique structural features and biological activities. The presence of a fluoropyrimidine moiety and a pyrrolidine ring in its structure makes it a promising candidate for drug discovery, particularly in the fields of oncology and neurology.
The compound's CAS number 2549004-13-7 is a critical identifier for researchers and regulatory bodies, ensuring accurate tracking and documentation in scientific literature. Its systematic name, N-1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl-N-methylmethanesulfonamide, reflects its complex molecular architecture, which includes a methanesulfonamide group attached to a pyrrolidin-3-yl scaffold. This structural complexity is often associated with high binding affinity to specific biological targets, making it a subject of interest in medicinal chemistry.
In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. N-1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl-N-methylmethanesulfonamide exemplifies this trend, as the 5-fluoropyrimidine component is known to improve pharmacokinetic properties. Researchers are particularly interested in its potential applications as a kinase inhibitor or a modulator of enzymatic activity, which aligns with current trends in targeted therapy development.
The synthesis of CAS No. 2549004-13-7 involves multi-step organic reactions, including the introduction of the fluorine atom at the 5-position of the pyrimidine ring. This step is crucial for achieving the desired biological activity, as fluorination often enhances a compound's ability to interact with biological macromolecules. The pyrrolidine ring further contributes to the molecule's three-dimensional conformation, which is essential for target specificity.
From a commercial perspective, N-1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl-N-methylmethanesulfonamide is available through specialized chemical suppliers catering to pharmaceutical and biotechnology industries. Its CAS registry number ensures transparency and traceability, which are vital for regulatory compliance and quality control. The compound is typically supplied as a high-purity powder, suitable for research and development purposes.
Current research trends highlight the growing importance of fluorinated heterocycles in drug design. N-1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl-N-methylmethanesulfonamide fits into this category, with its pyrimidine core serving as a versatile scaffold for further derivatization. Scientists are exploring its potential in addressing unmet medical needs, particularly in diseases where conventional therapies have shown limitations.
The stability and solubility profile of CAS No. 2549004-13-7 are also under investigation, as these properties are critical for formulation development. Preliminary studies suggest that the methanesulfonamide group contributes to improved aqueous solubility, which is a desirable trait for orally administered drugs. These characteristics make the compound a valuable tool for preclinical studies.
In summary, N-1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl-N-methylmethanesulfonamide (CAS No. 2549004-13-7) represents a promising avenue for pharmaceutical innovation. Its unique structural features, combined with the growing interest in fluorinated compounds, position it as a molecule of significant scientific and commercial interest. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics.
2549004-13-7 (N-1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl-N-methylmethanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)